Zuclomiphene
Zuclomiphene
Zuclomifene is a stilbenoid.
A triphenyl ethylene stilbene derivative which is an estrogen agonist or antagonist depending on the target tissue.
Clomiphene is an oral agent used to treat infertility in women desiring pregnancy. Clomiphene has been linked to a low rate of transient serum aminotransferase elevations during therapy and to rare instances of clinically apparent liver injury, which can be severe and even fatal.
Clomiphene is a triphenylethylene nonsteroidal ovulatory stimulant evaluated for antineoplastic activity against breast cancer. Clomiphene has both estrogenic and anti-estrogenic activities that compete with estrogen for binding at estrogen receptor sites in target tissues. This agent causes the release of the pituitary gonadotropins follicle stimulating hormone (FSH) and luteinizing hormone (LH), leading to ovulation. (NCI04)
The cis or (Z)-isomer of clomiphene.
A triphenyl ethylene stilbene derivative which is an estrogen agonist or antagonist depending on the target tissue.
Clomiphene is an oral agent used to treat infertility in women desiring pregnancy. Clomiphene has been linked to a low rate of transient serum aminotransferase elevations during therapy and to rare instances of clinically apparent liver injury, which can be severe and even fatal.
Clomiphene is a triphenylethylene nonsteroidal ovulatory stimulant evaluated for antineoplastic activity against breast cancer. Clomiphene has both estrogenic and anti-estrogenic activities that compete with estrogen for binding at estrogen receptor sites in target tissues. This agent causes the release of the pituitary gonadotropins follicle stimulating hormone (FSH) and luteinizing hormone (LH), leading to ovulation. (NCI04)
The cis or (Z)-isomer of clomiphene.
Brand Name:
Vulcanchem
CAS No.:
15690-55-8
VCID:
VC21022314
InChI:
InChI=1S/C26H28ClNO/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25-
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3
Molecular Formula:
C26H28ClNO
Molecular Weight:
406.0 g/mol
Zuclomiphene
CAS No.: 15690-55-8
Cat. No.: VC21022314
Molecular Formula: C26H28ClNO
Molecular Weight: 406.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Zuclomifene is a stilbenoid. A triphenyl ethylene stilbene derivative which is an estrogen agonist or antagonist depending on the target tissue. Clomiphene is an oral agent used to treat infertility in women desiring pregnancy. Clomiphene has been linked to a low rate of transient serum aminotransferase elevations during therapy and to rare instances of clinically apparent liver injury, which can be severe and even fatal. Clomiphene is a triphenylethylene nonsteroidal ovulatory stimulant evaluated for antineoplastic activity against breast cancer. Clomiphene has both estrogenic and anti-estrogenic activities that compete with estrogen for binding at estrogen receptor sites in target tissues. This agent causes the release of the pituitary gonadotropins follicle stimulating hormone (FSH) and luteinizing hormone (LH), leading to ovulation. (NCI04) The cis or (Z)-isomer of clomiphene. |
|---|---|
| CAS No. | 15690-55-8 |
| Molecular Formula | C26H28ClNO |
| Molecular Weight | 406.0 g/mol |
| IUPAC Name | 2-[4-[(Z)-2-chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine |
| Standard InChI | InChI=1S/C26H28ClNO/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25- |
| Standard InChI Key | GKIRPKYJQBWNGO-QPLCGJKRSA-N |
| Isomeric SMILES | CCN(CC)CCOC1=CC=C(C=C1)/C(=C(/C2=CC=CC=C2)\Cl)/C3=CC=CC=C3 |
| SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3 |
| Canonical SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3 |
| Melting Point | 116.5-118 MP: 116.5-118 °C /CITRATE/ |
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